Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Understanding Safety Data Sheets (SDS) under
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Compound Focus: 7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene

CAS No.: 84030-20-6

Cat. No.: S1973094

The Globally Harmonized System (GHS) is an international standard for classifying chemicals and
communicating their hazards via Safety Data Sheets (SDS) and labels [1]. An SDS is required for any

substance or mixture that meets GHS classification criteria [2].

A GHS-compliant SDS follows a standardized 16-section format to ensure consistent presentation of critical

safety information [2]. The table below summarizes the core content of each section.

Section Core Content Description

1. Identification Substance/mixture and supplier identification, recommended use
[2].

2. Hazard(s) identification Classification, label elements (pictograms, signal words), other

hazards [2].

3. Composition/information on Chemical composition, including hazardous ingredients [2].
ingredients

4. First-aid measures Necessary first-aid measures by exposure route [2].

5. Fire-fighting measures Suitable extinguishing media, specific hazards, special protective

equipment [2].
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Section

6. Accidental release measures

7. Handling and storage

8. Exposure controls/personal
protection

9. Physical and chemical
properties

10. Stability and reactivity

11. Toxicological information

12. Ecological information

13. Disposal considerations

14. Transport information

15. Regulatory information

16. Other information

Core Content Description

Personal precautions, emergency procedures, containment and
clean-up methods [2].

Safe handling practices and storage conditions [2].

Exposure limits, engineering controls, personal protective
equipment (PPE) [2].

Appearance, odor, pH, melting/boiling points, flammability, etc. [2].

Chemical stability, possibility of hazardous reactions, conditions to

avoid [2].

Comprehensive description of health effects, including routes of
exposure and symptoms [2].

Ecotoxicity, persistence, bioaccumulation, mobility in soil [2].

Information on safe disposal methods [2].

UN number, proper shipping name, transport hazard class [2].

Safety, health, and environmental regulations specific to the
substance [2].

Other information, including preparation date of SDS [2].

Classifying GHS Hazards

GHS classifies hazards into three main groups: physical, health, and environmental [1]. The classification is

based on predefined criteria, and each hazard class has associated pictograms, signal words ("Danger" or

"Warning"), and hazard statements (e.g., H225, H318) [3].

The following diagram illustrates the logical workflow for determining the GHS hazards of a substance like

mTBD.
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GHS hazard classification workflow for a chemical substance.

The table below summarizes key GHS hazard classes and examples of criteria. You would need to evaluate

mTBD against such criteria to determine its specific classifications [1] [3].

S Associated
Hazard Group Hazard Class Example Criteria | Category .
Pictogram
Physical Hazards Flammable Liquids Cat. 1: Flash point < 23°C and Flame [3]

initial boiling point < 35°C [1]
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o Associated
Hazard Group Hazard Class Example Criteria /| Category .
Pictogram
Corrosive to Metals Corrosion rate on steel or Corrosion [3]
aluminum > 6.25 mm/year [1]
Health Hazards Acute Toxicity (Oral) Cat. 1: LD50 < 5 mg/kg Skull &
(Danger) [3] Crossbones [3]
Skin Corrosion/Irritation Cat. 1: Skin corrosion Corrosion [3]
(irreversible damage) [1]
Serious Eye Damage/Eye Cat. 1: Serious eye damage Corrosion [3]
Irritation (not reversible in 21 days) [1]
Specific Target Organ Cat. 1: Significant organ Health Hazard
Toxicity (Single Exposure) damage [1] [3]
Environmental Acute Aquatic Toxicity Cat. 1. LC50/EC50/ErCs50 <1 Environment [3]
Hazards mg/L [1]

Experimental Protocols for Hazard Data

To populate the GHS classification and the relevant SDS sections (like 9, 11, and 12), specific experimental

data is required. The following are standardized methodologies for obtaining key data points.

e Acute Oral Toxicity (OECD TG 423): This test determines the LD50 value for acute toxicity

classification [1] [3].

o Procedure: Groups of healthy young adult animals (typically rodents) receive a single oral dose
of mTBD. After administration, the animals are clinically observed for 14 days for signs of
toxicity, morbidity, and mortality.

o Data for SDS: The results (LD50 value and observed toxic effects) are used to classify the
substance for Section 2 and provide detailed information in Section 11.

e In Vitro Skin Corrosion (OECD TG 431): This test uses reconstructed human epidermis models to

determine if a chemical is corrosive.
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o Procedure: mTBD is applied topically to the 3D skin model. The test measures cell viability via
MTT reduction after a defined exposure period. A reduction in viability below a predetermined
threshold indicates a corrosive potential.

o Data for SDS: A positive result leads to classification as a skin corrosive in Section 2, with
corresponding first-aid measures in Section 4 and handling precautions in Section 7.

e Acute Aquatic Toxicity (OECD TG 201): This test determines the EC50 for freshwater algae, a key

endpoint for environmental hazard classification [1].

o Procedure: The test involves exposing algal cells to mTBD at a range of concentrations for 72
hours. The growth rate of the algae is measured and compared to a control.

o Data for SDS: The EC50 value is used for classification in Section 2 and provides essential
information for Section 12 (Ecological information).

How to Proceed for a Complete mTBD SDS

Since specific data for mTBD is not available in the general search results, I recommend the following steps

to create a complete and compliant safety data sheet:

e Consult the Supplier: The first and most straightforward step is to obtain the Safety Data Sheet for

mTBD directly from your chemical supplier.

e Search Specialized Databases: Look for toxicological and ecotoxicological data in scientific
literature and specialized chemical databases (e.g., PubChem, which hosts GHS classifications from
various sources [3]).

e Conform to Regional Regulations: Be aware that while the GHS is a global framework, specific
countries may have additional requirements for certain sections of the SDS (e.g., information
disclosure in Section 3 or regulatory information in Section 15) [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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